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Compound of Interest

Compound Name: FR 58664

cat. No.: B1219914

Technical Support Center: FR 58664

Notice: Information regarding the experimental use and challenges in reproducing results with
FR 58664 is currently limited in publicly available scientific literature. This technical support
center provides information based on available supplier data and general laboratory best
practices.

Frequently Asked Questions (FAQS)

Q1: What is FR 586647

FR 58664 is a research chemical identified by the CAS number 117321-77-4. Its systematic
chemical name is 6-(3,4-Dimethoxyphenyl)-1-ethyl-4-mesitylimino-3-methyl-3,4-dihydro-2(1H)-
pyrimidinone.

Q2: What is the reported mechanism of action for FR 586647

Some suppliers describe FR 58664 as a potent inhibitor of protein-protein interactions.
Additionally, it has been marketed as an agent for heart failure research. However, detailed,
peer-reviewed studies validating these claims and elucidating the specific molecular
mechanisms are not readily available.

Q3: What are the common challenges encountered when working with FR 586647

Due to the absence of published research articles, specific challenges related to reproducing
results with FR 58664 have not been documented. However, general challenges that
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researchers may encounter with novel or sparsely documented compounds include:

¢ Solubility Issues: Ensuring the compound is fully dissolved at the desired concentration is
critical for accurate and reproducible results.

« Stability: The stability of the compound in different solvents and under various storage
conditions may be unknown.

o Off-Target Effects: Without a well-characterized mechanism of action, the potential for off-
target effects is high and could lead to confounding results.

 Variability in Compound Purity: The purity of the compound from different suppliers can vary,
leading to inconsistencies in experimental outcomes.

Troubleshooting Guide

This guide provides general troubleshooting strategies for researchers using novel compounds
like FR 58664.

Problem 1: Inconsistent or No Observed Effect
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Possible Cause

Troubleshooting Steps

Poor Solubility

1. Confirm the recommended solvent from the
supplier. FR 58664 is reportedly soluble in
DMSO. 2. Prepare fresh stock solutions for each
experiment. 3. Use sonication or gentle warming
to aid dissolution, if appropriate for the
compound's stability. 4. Visually inspect the

solution for any precipitates before use.

Compound Instability

1. Aliquot stock solutions to minimize freeze-
thaw cycles. 2. Protect solutions from light if the
compound is light-sensitive. 3. Test the activity
of a freshly prepared solution against an older

one.

Incorrect Concentration

1. Double-check all calculations for dilutions. 2.
Consider performing a dose-response curve to
determine the optimal effective concentration for

your specific experimental system.

Cell Line or Model System Variability

1. Ensure consistent cell passage numbers and
confluency. 2. Verify the health and viability of

your cells or model system.

Problem 2: High Variability Between Replicates
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Possible Cause

Troubleshooting Steps

Incomplete Dissolution

Ensure the compound is fully in solution before
adding it to your experimental system. Micro-

precipitates can lead to inconsistent dosing.

Pipetting Errors

1. Calibrate pipettes regularly. 2. Use
appropriate pipette sizes for the volumes being

dispensed.

Edge Effects in Plate-Based Assays

1. Avoid using the outer wells of multi-well plates
for treatment groups. 2. Ensure proper humidity
control during incubation to minimize

evaporation.

Experimental Protocols

Detailed, validated experimental protocols for FR 58664 are not available in the scientific
literature. Researchers should develop and validate their own protocols based on the specific

application. A general workflow for testing a novel compound is suggested below.

Logical Workflow for Characterizing a Novel Compound

© 2025 BenchChem. All rights reserved.

4/7 Tech Support


https://www.benchchem.com/product/b1219914?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization
Check Availability & Pricing

Preparation & QC

Solubility Testing

Stability Assessment

aracterization

Dose-Response Assay

Target Engagement Assay

Cellular Assays

Off-Target Screening

» Phenotypic Screening

l

Signaling Pathway Analysis

Click to download full resolution via product page

Caption: A general experimental workflow for the initial characterization of a novel research

compound.

Data Summary

Quantitative data from peer-reviewed studies regarding the efficacy, potency (e.g., IC50,

EC50), or optimal experimental conditions for FR 58664 are not currently available.
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Researchers are encouraged to perform their own dose-response studies to determine these
parameters in their specific experimental systems.

Table of Physicochemical Properties

Property Value Source

CAS Number 117321-77-4 Supplier Data
Molecular Formula C24H20N303 Supplier Data
Molecular Weight 407.5 g/mol Supplier Data
Solubility DMSO Supplier Data

Disclaimer: The information provided in this technical support center is for research purposes
only and is not intended for diagnostic or therapeutic use. Researchers should exercise caution
and perform their own validation experiments when working with novel compounds.

« To cite this document: BenchChem. [challenges in reproducing results with FR 58664].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219914#challenges-in-reproducing-results-with-fr-
58664]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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